Acetals
Acetals are a class of organic compounds that consist of an acetal functional group, (RO)₂C−O−CR′, where R and R' represent alkyl or aryl groups. These compounds are derived from aldehydes through the action of a strong acid catalyst in the presence of an alcohol. Acetals are known for their excellent stability towards hydrolysis and reductive amination under basic conditions, making them ideal substrates for protecting group chemistry. They find widespread applications in organic synthesis as protective groups for aldehyde functionalities, enhancing the structural rigidity and improving solubility compared to unprotected aldehydes. In addition, some acetals are used as flavoring agents due to their pleasant aroma, often contributing to a wide range of flavors in foods, beverages, and perfumes.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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2,3:5,6-Di-O-isopropylidene-L-gulonolactone | 7306-64-1 | C12H18O6 |
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1,4-dioxaspiro4.5decane-8-sulfonyl chloride | 1262407-55-5 | C8H13ClO4S |
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2-(Diethoxymethyl)-1,1-diethoxy-3-methylbutane | 30989-71-0 | C14H30O4 |
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Glycolaldehyde dimethyl acetal | 30934-97-5 | C4H10O3 |
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O-2-(2,2-dimethyl-1,3-dioxolan-4-yl)ethylhydroxylamine | 391212-33-2 | C7H15NO3 |
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5,8-dioxa-2-azaspiro[3.4]octane hydrochloride | 947533-98-4 | C5H10ClNO2 |
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rel-(3aR,7aS)-3a,7a-Dihydro-2,2-dimethyl-1,3-benzodioxole | 80409-75-2 | C9H12O2 |
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1,3-DIOXOLANE, 4-(2-BROMOETHYL)-2,2-DIMETHYL-, (S)- | 42890-78-8 | C7H13O2Br |
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2,2-dimethyl-4-(2-nitroethenyl)-1,3-dioxolane | 1372189-87-1 | C7H11NO4 |
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3,3-dimethoxycyclobutane-1-carboxylic acid | 332187-56-1 | C7H12O4 |
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